Cas no 921760-93-2 (2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester
• CAS No: 921760-93-2
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD16036787
• CID: 743386
• PubChem ID: 23533343
• Update Time: 2024-10-26

2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 8-bromo-4-methoxy-, methyl ester
• methyl 8-bromo-4-methoxyquinoline-2-carboxylate
• Methyl 8-bromo-4-methoxy-2-quinolinecarboxylate (ACI)
• 921760-93-2
• DTXSID20634785
• METHYL8-BROMO-4-METHOXYQUINOLINE-2-CARBOXYLATE
• F30805
• SCHEMBL1809520
• DA-00823
• SB69526

• MDL： MFCD16036787
• Inchi： 1S/C12H10BrNO3/c1-16-10-6-9(12(15)17-2)14-11-7(10)4-3-5-8(11)13/h3-6H,1-2H3
• InChI Key： JTKZAJSBTCSNPL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OC)C2C(=C(C=CC=2)Br)N=1)OC

Computed Properties

• Exact Mass: 294.98441g/mol
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų